Cas no 1206599-46-3 (2-chloro-4-iodo-1-(trifluoromethyl)benzene)

2-chloro-4-iodo-1-(trifluoromethyl)benzene structure

1206599-46-3 structure

Product Name:2-chloro-4-iodo-1-(trifluoromethyl)benzene

CAS No:1206599-46-3

MF:C₇H₃ClF₃I

MW:306.451403856277

MDL:MFCD12827841

CID:4577229

PubChem ID:66783212

Update Time:2024-11-04

2-chloro-4-iodo-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- A902589
- Z1269183015
- F88414
- AKOS027377838
- 2-Chloro-4-iodo-1-trifluoromethyl-benzene
- SCHEMBL735071
- EN300-225948
- 2-chloro-4-iodo-1-(trifluoromethyl)benzene
- 1206599-46-3
- Benzene, 2-chloro-4-iodo-1-(trifluoromethyl)-
- 2-Chloro-4-iodo-1-(trifluoromethyl)benzene (ACI)
- 2-Chloro-4-iodo-1-trifluoromethylbenzene
- Benzene,2-chloro-4-iodo-1-(trifluoromethyl)-
- MDL： MFCD12827841
- Inchi： 1S/C7H3ClF3I/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3H
- InChI Key： OBRXTVDFVJAUAH-UHFFFAOYSA-N
- SMILES： FC(C1C(Cl)=CC(I)=CC=1)(F)F

Computed Properties

Exact Mass: 305.89201g/mol
Monoisotopic Mass: 305.89201g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.952±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 234.9±40.0 ºC (760 Torr),
Flash Point: 95.9±27.3 ºC,
Solubility: Insuluble (9.5E-4 g/L) (25 ºC),

2-chloro-4-iodo-1-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC56186-250mg	2-Chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3		250mg	£230.00	2025-02-21
eNovation Chemicals LLC	Y1106977-5g	2-chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3	95%	5g	$2300	2024-07-23
TRC	C383025-10mg	2-Chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3		10mg	$ 50.00	2022-06-06
TRC	C383025-50mg	2-Chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3		50mg	$ 185.00	2022-06-06
TRC	C383025-100mg	2-Chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3		100mg	$ 295.00	2022-06-06
Enamine	EN300-225948-0.05g	2-chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3	95%	0.05g	$174.0	2024-06-20
Enamine	EN300-225948-0.1g	2-chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3	95%	0.1g	$257.0	2024-06-20
Enamine	EN300-225948-0.25g	2-chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3	95%	0.25g	$367.0	2024-06-20
Enamine	EN300-225948-0.5g	2-chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3	95%	0.5g	$579.0	2024-06-20
Enamine	EN300-225948-1.0g	2-chloro-4-iodo-1-(trifluoromethyl)benzene	1206599-46-3	95%	1.0g	$743.0	2024-06-20

2-chloro-4-iodo-1-(trifluoromethyl)benzene Production Method

Production Method 1

145343-76-6

1206599-46-3

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Sulfur tetrafluoride ; -196 °C → rt; 24 h, 85 °C; 85 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

Deoxofluorination of (Hetero)aromatic Acids

Trofymchuk, Serhii; Bugera, Maksym Ya.; Klipkov, Anton A.; Razhyk, Bohdan; Semenov, Sergey; et al, Journal of Organic Chemistry, 2020, 85(5), 3110-3124